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Compound of Interest

Compound Name: 1,2-Diethoxyethane

Cat. No.: B108276

Essential Safety and Handling Guide for 1,2-
Diethoxyethane

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
1,2-Diethoxyethane, ensuring the well-being of laboratory personnel and compliance with
safety standards. Adherence to these procedures is paramount for minimizing risks associated
with this chemical.

Hazard Summary

1,2-Diethoxyethane is a highly flammable liquid and vapor that can cause serious eye
irritation.[1] It is also suspected of damaging fertility and may harm an unborn child.[1][2] A
significant, non-obvious hazard is its potential to form explosive peroxides, especially when

stored improperly.[1][2]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 1,2-Diethoxyethane to prevent exposure.
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PPE Category

Item

Specification

Eye and Face Protection

Safety Goggles or Face Shield

Must be tight-sealing and
compliant with OSHA 29 CFR
1910.133 or European
Standard EN166.[2]

Hand Protection

Chemical-Resistant Gloves

Impervious gloves (e.g.,
rubber) are required.[3] Gloves
must be inspected before use
and disposed of properly after

handling the chemical.

Body Protection

Protective Clothing

Flame-retardant and antistatic
protective clothing is

necessary.

Respiratory Protection

Self-Contained Breathing
Apparatus (SCBA)

A positive pressure SCBA is
recommended, especially in
situations with potential for
high vapor concentration or
unknown exposure levels.[3]
For lower exposure levels, a
NIOSH/MSHA or European
Standard EN 149 approved
respirator may be used if
exposure limits are exceeded

or irritation is experienced.[2]

Safe Handling and Storage Procedures

Proper handling and storage are crucial to prevent accidents and maintain the chemical's

stability.
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Procedure

Key Steps and Precautions

Handling

- All handling should occur within a designated
chemical fume hood.[3] - Avoid all direct
physical contact with the chemical.[3] - Use only
non-sparking tools and explosion-proof
equipment.[2] - Ground and bond containers
and receiving equipment to prevent static

discharge.[2] - Do not breathe mist, vapors, or

spray.[2]

Storage

- Store in a cool, dry, and well-ventilated area
away from heat, sparks, open flames, and other
ignition sources.[1][3] - Store under a nitrogen
blanket to inhibit the formation of explosive
peroxides.[3] - Keep containers tightly closed
and properly labeled.[2] - If peroxide formation is

suspected, do not open or move the container.

[2]

Emergency and First Aid Measures

Immediate and appropriate responses to exposure are critical.
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Exposure Route

First Aid Protocol

Inhalation

- Immediately move the exposed person to fresh
air.[3][4] - If breathing is difficult, provide oxygen.
If breathing has stopped, perform artificial
respiration.[2][4] - Seek immediate medical

attention.[2]

Skin Contact

- Immediately flush the affected skin with large
amounts of water while removing alll
contaminated clothing.[2][3] - Wash the affected
area thoroughly with soap and water.[3] - Seek
immediate medical attention if irritation develops

or persists.[2][3]

Eye Contact

- Immediately flush eyes with plenty of water for
at least 15-20 minutes, including under the
eyelids.[2][3] - Remove contact lenses if present
and easy to do so.[3] - Seek immediate medical
attention.[2][3]

Ingestion

- DO NOT induce vomiting.[3] - If the person is
conscious and not convulsing, give 1 or 2
glasses of water to dilute the chemical.[3] - Seek

immediate medical attention.[3]

Spill and Disposal Plan

Proper containment and disposal are essential to prevent environmental contamination and

further exposure.
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Action Procedure

- Evacuate personnel from the area and remove
all sources of ignition. - Ensure adequate
ventilation. - Wear appropriate PPE, including

) respiratory protection. - Contain the spill using

Spill Response ] ] .

inert absorbent material (e.g., sand, silica gel, or
universal binder).[2] - Collect the absorbed
material into a suitable, closed container for

disposal.[2]

- Dispose of 1,2-Diethoxyethane and any
contaminated materials as hazardous waste.[2]
_ - All waste disposal must be in accordance with
Waste Disposal ) ) )
local, regional, and national environmental
regulations.[2] - Do not empty into drains or

release into the environment.[2]

Operational Workflow for Handling 1,2-
Diethoxyethane
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Caption: Procedural workflow for the safe handling of 1,2-Diethoxyethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cpachem.com [cpachem.com]

2. fishersci.com [fishersci.com]

3. 1,2-Diethoxyethane(629-14-1)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

4. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

To cite this document: BenchChem. [Personal protective equipment for handling 1,2-
Diethoxyethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b108276#personal-protective-equipment-for-handling-
1-2-diethoxyethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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